Cas no 440112-20-9 (4-Bromo-3-phenylpyridine)

• Product Name: 4-Bromo-3-phenylpyridine
• CAS No: 440112-20-9
• MF: C₁₁H₈BrN
• MW: 234.091921806335
• CID: 328098
• Update Time: 2025-07-01

4-Bromo-3-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-phenylpyridine
• Pyridine,4-bromo-3-phenyl-
• 4-bromanyl-3-phenyl-pyridine
• 4-Bromo-3-Phenyl-Pyridine

• Inchi： 1S/C11H8BrN/c12-11-6-7-13-8-10(11)9-4-2-1-3-5-9/h1-8H
• InChI Key： PJQXGXWAGCCGKK-UHFFFAOYSA-N
• SMILES： BrC1C=CN=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 232.98400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.426±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.42 g/l) (25 º C),
• PSA: 12.89000
• LogP: 3.51110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-Bromo-3-phenylpyridine

4-Bromo-3-phenylpyridine

4-Bromo-3-phenylpyridine (CAS No. 440112-20-9) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its pyridine ring substituted with a bromine atom at the 4-position and a phenyl group at the 3-position, exhibits unique electronic and structural properties that make it valuable for various applications.

The synthesis of 4-bromo-3-phenylpyridine involves a multi-step process that typically begins with the preparation of a suitable pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the need for harsh reaction conditions. For instance, researchers have employed transition metal catalysts, such as palladium complexes, to facilitate coupling reactions that yield high-purity 4-bromo-3-phenylpyridine.

One of the most notable applications of 4-bromo-3-phenylpyridine is in drug discovery. Its structure serves as a scaffold for developing bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. A study published in *Nature Communications* highlighted the compound's potential as a lead molecule for inhibiting key enzymes involved in cellular signaling pathways.

In materials science, 4-bromo-3-phenylpyridine has been explored for its role in constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand due to the presence of nitrogen atoms in the pyridine ring makes it ideal for forming stable metal complexes with diverse functionalities.

Recent research has also focused on the electrochemical properties of 4-bromo-3-phenylpyridine, particularly its application in organic electronics. Scientists have investigated its use as an electron transport layer in organic photovoltaic devices (OPVs), where it enhances charge separation and device efficiency.

The versatility of 4-bromo-3-phenylpyridine extends to its use in chemical sensing applications. Functionalized derivatives of this compound have been employed as selective sensors for detecting analytes such as heavy metal ions and volatile organic compounds (VOCs). These sensors leverage the compound's ability to undergo specific electronic transitions upon interaction with target molecules.

In conclusion, 4-bromo-3-phenylpyridine (CAS No. 440112-209) stands out as a versatile building block in modern chemistry, offering solutions across multiple disciplines. Its continued exploration promises to unlock new possibilities in drug development, materials innovation, and technological advancements.